![molecular formula C13H21N2O+ B1205291 2-[(2,6-Dimethylphenyl)amino]-n,n,n-trimethyl-2-oxoethanaminium CAS No. 21236-55-5](/img/structure/B1205291.png)
2-[(2,6-Dimethylphenyl)amino]-n,n,n-trimethyl-2-oxoethanaminium
Overview
Description
Scientific Research Applications
Non-Steroidal Anti-Inflammatory Drug (NSAID)
This compound is a potential non-steroidal anti-inflammatory drug (NSAID). It’s an analog of 2-((2,6-dimethylphenyl)amino)benzoic acid (HDMPA), which has been synthesized and studied for its polymorphism . NSAIDs are commonly used to relieve pain, reduce inflammation, and lower fever.
Analgesic and Antirheumatic
Apart from being an NSAID, this class of compounds can also be used as analgesics and antirheumatics . Analgesics are used to relieve pain, while antirheumatics are used to treat rheumatism.
Therapeutics for Neurodegenerative and Amyloid Diseases
Recently, this class of compounds has been investigated as therapeutics for neurodegenerative and amyloid diseases . These diseases are characterized by the accumulation of misfolded proteins in the brain, leading to neuronal death.
Potential Cancer Treatment
These compounds have shown great promise in cancer treatment . They can be used as ligands in inorganic complexes in the search for anticancer drugs .
Antimicrobial and Antimalarial Activities
These compounds can also be used as synthetic precursors to acridones and acridines, which present bioactive properties such as anti-HIV, anticancer, anti-bacterial, antifungal, and antimalarial activities .
Inhibition of Protein Kinases
It has been shown to inhibit the activity of several protein kinases that are involved in tumor growth and angiogenesis. Protein kinases are enzymes that modify other proteins by chemically adding phosphate groups to them, a process that is crucial for many cellular processes.
properties
IUPAC Name |
[2-(2,6-dimethylanilino)-2-oxoethyl]-trimethylazanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c1-10-7-6-8-11(2)13(10)14-12(16)9-15(3,4)5/h6-8H,9H2,1-5H3/p+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYUXPWDVDMSTKR-UHFFFAOYSA-O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C[N+](C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N2O+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90943654 |
Source
|
| Record name | 2-[(2,6-Dimethylphenyl)imino]-2-hydroxy-N,N,N-trimethylethan-1-aminium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90943654 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,6-Dimethylphenyl)amino]-n,n,n-trimethyl-2-oxoethanaminium | |
CAS RN |
21236-55-5 |
Source
|
| Record name | QX-222 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021236555 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-[(2,6-Dimethylphenyl)imino]-2-hydroxy-N,N,N-trimethylethan-1-aminium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90943654 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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